5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-chlorophenyl)methylidene]-3-(2,4-dichlorophenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H8Cl3NOS2/c17-10-5-6-13(12(19)8-10)20-15(21)14(23-16(20)22)7-9-3-1-2-4-11(9)18/h1-8H/b14-7-
• InChI Key: JZOBUKUXXRBIIU-AUWJEWJLSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)C3=C(C=C(C=C3)Cl)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)N(C(=S)S2)C3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H8Cl3NOS2
• Molecular Weight: 400.7 g/mol

Description

5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one, also known as D609, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 1984 by researchers at the University of Michigan, and has since been used in numerous studies to investigate its mechanism of action and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one is thought to involve its ability to inhibit the activity of PC-PLC, which leads to a decrease in the production of phosphatidylcholine and other phospholipids. This, in turn, can affect various cellular processes, including signal transduction, membrane trafficking, and cell proliferation.
Biochemical and Physiological Effects:
5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to have a number of biochemical and physiological effects, including inhibition of cell growth and induction of apoptosis in cancer cells, as well as neuroprotective effects in models of neurodegenerative diseases. It has also been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its relatively low cost and ease of synthesis. It has also been shown to have a high degree of specificity for its target enzymes, which can be advantageous in studies of signaling pathways and enzyme function. However, one of the main limitations of using 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are a number of potential future directions for research involving 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Another area of interest is its use as a tool for investigating the role of PC-PLC and other signaling pathways in cellular processes. Additionally, there is potential for the development of new inhibitors based on the structure of 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one, which could have improved specificity and efficacy.

Synthesis Methods

The synthesis of 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2,4-dichlorobenzaldehyde with 2-chlorobenzylamine to form an imine intermediate, which is then reacted with thiosemicarbazide to yield the final product. The synthesis of 5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one is a relatively simple process, and the compound can be obtained in high yields with good purity.

Scientific Research Applications

5-(2-chlorobenzylidene)-3-(2,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been used in a wide range of scientific research applications, including studies of cell signaling pathways, cancer biology, and neurodegenerative diseases. It has been shown to inhibit the activity of various enzymes, including phosphatidylcholine-specific phospholipase C (PC-PLC), which is involved in the regulation of cell growth and differentiation.